Cas no 406695-09-8 (tert-butyl (1R,4R)-5-hydroxy-2-azabicyclo2.2.1heptane-2-carboxylate)

• Product Name: tert-butyl (1R,4R)-5-hydroxy-2-azabicyclo2.2.1heptane-2-carboxylate
• CAS No: 406695-09-8
• MF: C₁₁H₁₉NO₃
• MW: 213.273463487625
• MDL: MFCD11865204
• CID: 5225780
• PubChem ID: 18393111
• Update Time: 2025-10-28

tert-butyl (1R,4R)-5-hydroxy-2-azabicyclo2.2.1heptane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1,1-Dimethylethyl (1R,4R)-5-hydroxy-2-azabicyclo[2.2.1]heptane-2-carboxylate
• tert-butyl (1R,4R)-5-hydroxy-2-azabicyclo2.2.1heptane-2-carboxylate

• MDL： MFCD11865204
• Inchi： 1S/C11H19NO3/c1-11(2,3)15-10(14)12-6-7-4-8(12)5-9(7)13/h7-9,13H,4-6H2,1-3H3/t7-,8-,9?/m1/s1
• InChI Key： HDPGSWMTDGGUEB-ZAZKALAHSA-N
• SMILES： [C@@]12([H])C[C@@]([H])(C(O)C1)CN2C(OC(C)(C)C)=O

Additional information on tert-butyl (1R,4R)-5-hydroxy-2-azabicyclo2.2.1heptane-2-carboxylate

Introduction to tert-butyl (1R,4R)-5-hydroxy-2-azabicyclo[2.2.1]heptane-2-carboxylate (CAS No. 406695-09-8)

The compound tert-butyl (1R,4R)-5-hydroxy-2-azabicyclo[2.2.1]heptane-2-carboxylate, identified by its CAS number 406695-09-8, is a structurally complex molecule that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. Its unique bicyclic framework, featuring a nitrogen-containing heterocycle and multiple stereocenters, makes it a promising candidate for further exploration in drug discovery and development.

At the core of this compound's structure lies a bicyclo[2.2.1]heptane scaffold, which is a common motif in natural products and pharmacologically active molecules. The presence of a 5-hydroxy group and a tert-butyl ester moiety introduces additional functional diversity, enabling various chemical modifications and biological interactions. The stereochemistry at the 1R and 4R positions further enhances its complexity, making it an intriguing subject for synthetic chemists and biologists alike.

In recent years, the study of nitrogen-containing heterocycles has seen remarkable advancements, particularly in their role as bioactive scaffolds. The azabicyclo[2.2.1]heptane core is known for its ability to mimic natural products and exhibit diverse biological activities. For instance, derivatives of this scaffold have been investigated for their potential in modulating enzyme activity, binding to specific protein targets, and even exhibiting antimicrobial properties. The hydroxyl group in tert-butyl (1R,4R)-5-hydroxy-2-azabicyclo[2.2.1]heptane-2-carboxylate serves as a versatile handle for further functionalization, allowing researchers to tailor the molecule's properties for specific applications.

The tert-butyl ester functionality not only provides stability to the molecule but also offers opportunities for controlled release or metabolic degradation in biological systems. This makes the compound particularly relevant for drug delivery systems where precise temporal and spatial control of bioactive molecules is essential. Additionally, the ester group can be hydrolyzed under physiological conditions, releasing a free carboxylic acid that may participate in further biochemical interactions.

Recent studies have highlighted the importance of stereoelectronic effects in heterocyclic compounds, particularly in determining their biological efficacy. The specific arrangement of substituents around the bicyclo[2.2.1]heptane ring system in tert-butyl (1R,4R)-5-hydroxy-2-azabicyclo[2.2.1]heptane-2-carboxylate influences its electronic properties and reactivity, which are critical factors in drug design. Computational modeling and experimental studies have shown that subtle changes in stereochemistry can significantly alter binding affinities and metabolic stability.

The pharmaceutical industry has increasingly recognized the value of natural product-inspired scaffolds due to their proven biological activity and structural diversity. The azabicyclo[2.2.1]heptane motif is no exception, with numerous patents and research papers documenting its utility in developing novel therapeutic agents. For example, derivatives of this scaffold have been explored as potential treatments for neurological disorders, inflammation, and infectious diseases. The compound under discussion (CAS No. 406695-09-8) represents an early but promising entry into this growing field.

In terms of synthetic methodologies, the preparation of complex heterocyclic compounds like tert-butyl (1R,4R)-5-hydroxy-2-azabicyclo[2.2.1]heptane-2-carboxylate requires sophisticated techniques such as transition metal-catalyzed cyclizations and enantioselective synthesis strategies. Advances in synthetic chemistry have made it possible to construct such molecules with high precision and yield, enabling more efficient drug discovery pipelines.

The biological evaluation of this compound is still in its preliminary stages, but initial assays suggest potential activity against certain targets of interest. Further preclinical studies are needed to elucidate its mechanism of action and assess its safety profile before moving into human trials. Collaborative efforts between synthetic chemists and biologists are crucial to translating laboratory discoveries into viable therapeutic options.

The role of computational chemistry in modern drug discovery cannot be overstated. Molecular modeling techniques allow researchers to predict how different compounds will interact with biological targets at the atomic level. By leveraging these tools alongside experimental data, scientists can accelerate the process of identifying promising candidates like tert-butyl (1R,4R)-5-hydroxy-2-azabicyclo[2.2.1]heptane-2-carboxylate for further development.

In conclusion,tert-butyl (1R,4R)-5-hydroxy-2-azabicyclo[2.2.1]heptane-2-carboxylate (CAS No 406695-09-8) is a structurally intriguing molecule with significant potential in pharmaceutical research。 Its unique scaffold， functional groups，and stereochemical features make it an attractive candidate for future drug development。 As our understanding of molecular interactions continues to evolve， compounds like this will play an increasingly important role in addressing unmet medical needs。